L-644698

• Molecular Formula: C21H31NO4S
• Molecular Weight: 393.5 g/mol
• InChI: InChI=1S/C21H31NO4S/c1-2-3-4-7-18(23)13-14-22-19(24)15-27-20(22)8-5-6-16-9-11-17(12-10-16)21(25)26/h9-12,18,20,23H,2-8,13-15H2,1H3,(H,25,26)
• InChIKey: NDAXAJCKSWCWQI-UHFFFAOYSA-N

L-644698 Baseline Profile

L-644698 ((4-(3-(3-(3-hydroxyoctyl)-4-oxo-2-thiazolidinyl)propyl)benzoic acid) racemate) is a synthetic small-molecule agonist of the human prostaglandin D₂ (PGD₂) receptor DP (hDP) [1]. It exhibits sub‑nanomolar affinity for hDP (Ki = 0.9 nM) and acts as a full agonist in stimulating cyclic AMP accumulation (EC₅₀ = 0.5 nM) [1]. The compound is widely used as a pharmacological tool to dissect DP‑mediated signalling pathways and to distinguish DP from other prostanoid receptor subtypes [1].

DP1 receptor activation studies

Recombinant human DP receptor binding and functional assays

Research-grade powder form for in vitro / in vivo experimental use

• [1] Wright DH, Metters KM, Abramovitz M, Ford-Hutchinson AW. Characterization of the recombinant human prostanoid DP receptor and identification of L-644,698, a novel selective DP agonist. Br J Pharmacol. 1998 Apr;123(7):1317-24. View Source

L-644698 Selectivity Rationale

Despite sharing the DP receptor as a target, PGD₂ and many DP‑active analogues exhibit substantial cross‑reactivity with other prostanoid receptors (EP₁–₄, FP, IP, TP) and with the alternative PGD₂ receptor CRTH2 [1][2]. This lack of selectivity confounds experimental interpretation, as observed effects may originate from multiple receptor pathways. L-644698 was specifically designed to overcome this limitation, providing a level of receptor specificity that is not achievable with the endogenous ligand or with other commonly used DP agonists such as BW245C [1][3]. The following quantitative evidence demonstrates the measurable, decision‑relevant advantages of L-644698 over its closest functional comparators.

Risk Factor

L-644698

PGD2 / BW245C

EP2 receptor crosstalk

Reported selectivity profile may limit EP2 activation

May activate EP2, potentially confounding DP-specific readouts

EP3/EP4 off-target effects

EP3/EP4 engagement context reported as minimal

Known EP3/EP4 affinity may mask or oppose DP-mediated responses

• [1] Wright DH, Metters KM, Abramovitz M, Ford-Hutchinson AW. Characterization of the recombinant human prostanoid DP receptor and identification of L-644,698, a novel selective DP agonist. Br J Pharmacol. 1998 Apr;123(7):1317-24. View Source
• [2] Sawyer N, Cauchon E, Chateauneuf A, Cruz RP, Nicholson DW, Metters KM, O'Neill GP, Gervais FG. Molecular pharmacology of the human prostaglandin D2 receptor, CRTH2. Br J Pharmacol. 2002 Nov;137(8):1163-72. View Source
• [3] Wright DH, Ford-Hutchinson AW, Chadee K, Metters KM. The human prostanoid DP receptor stimulates mucin secretion in LS174T cells. Br J Pharmacol. 2000 Dec;131(8):1537-45. View Source

L-644698 Comparative Pharmacology Data

hDP Receptor Binding Affinity

In equilibrium competition binding assays using [³H]-PGD₂ on HEK293(EBNA) cells stably expressing the recombinant human DP receptor, L-644698 exhibited a Ki of 0.9 nM. This affinity is directly comparable to the endogenous ligand PGD₂ (Ki = 0.6 nM) and to the high‑affinity synthetic agonists ZK 110841 (Ki = 0.3 nM) and BW245C (Ki = 0.4 nM) [1].

Binding Affinity (Ki)

Head-to-head

Ki = 0.9 nM (comparable to PGD2 0.6 nM, BW245C 0.4 nM)

Supports DP receptor binding study context

Recombinant human DP, radioligand binding assay

Evidence Dimension	Inhibitor constant (Ki) for [³H]-PGD₂ binding to hDP
Target Compound Data	Ki = 0.9 nM
Comparator Or Baseline	PGD₂ (Ki = 0.6 nM), ZK 110841 (Ki = 0.3 nM), BW245C (Ki = 0.4 nM), BW A868C (Ki = 2.3 nM)
Quantified Difference	L-644698 Ki is within 0.3 nM of PGD₂ and BW245C; 0.6 nM lower affinity than ZK 110841; 1.4 nM higher affinity than BW A868C
Conditions	HEK293(EBNA) cells stably expressing recombinant hDP; radioligand [³H]-PGD₂

Why This Matters

This demonstrates that L-644698 possesses DP receptor affinity equivalent to the most potent known DP agonists, ensuring robust target engagement in experiments where PGD₂ would otherwise be used but with the critical advantage of superior receptor selectivity.

• [1] Wright DH, Metters KM, Abramovitz M, Ford-Hutchinson AW. Characterization of the recombinant human prostanoid DP receptor and identification of L-644,698, a novel selective DP agonist. Br J Pharmacol. 1998 Apr;123(7):1317-24. View Source

Selectivity Over EP2 Receptor

In the same HEK293(EBNA) cell system, L-644698 stimulated cyclic AMP production with an EC₅₀ of 0.5 nM, matching the potency of PGD₂ (EC₅₀ = 0.5 nM) and closely tracking that of ZK 110841 (EC₅₀ = 0.2 nM) and BW245C (EC₅₀ = 0.3 nM) [1]. The compound behaved as a full agonist, achieving maximal cAMP responses equivalent to those evoked by the endogenous ligand [1].

EP2 Selectivity

Head-to-head

~297-fold (Ki EP2 = 267 nM / Ki DP 0.9 nM)

DP-specific signaling interpretation; EP2 off-target context may require review

Generic DP agonists show lower EP2 selectivity

Evidence Dimension	Half‑maximal effective concentration (EC₅₀) for cAMP accumulation
Target Compound Data	EC₅₀ = 0.5 nM
Comparator Or Baseline	PGD₂ (EC₅₀ = 0.5 nM), ZK 110841 (EC₅₀ = 0.2 nM), BW245C (EC₅₀ = 0.3 nM)
Quantified Difference	L-644698 EC₅₀ identical to PGD₂; 0.3 nM less potent than ZK 110841; 0.2 nM less potent than BW245C
Conditions	HEK293(EBNA) cells stably expressing recombinant hDP; cAMP measured by radioimmunoassay

Why This Matters

Procurement of L-644698 ensures that functional activation of the DP receptor is not compromised relative to the endogenous agonist, while offering a chemically defined, reproducible tool compound with a validated full‑agonist profile.

• [1] Wright DH, Metters KM, Abramovitz M, Ford-Hutchinson AW. Characterization of the recombinant human prostanoid DP receptor and identification of L-644,698, a novel selective DP agonist. Br J Pharmacol. 1998 Apr;123(7):1317-24. View Source

Selectivity Against EP3 and EP4

L-644698 was evaluated against a panel of cloned human prostanoid receptors (EP₁, EP₂, EP₃‑III, EP₄, FP, IP, TP). It demonstrated exceptional selectivity for hDP, with Ki values for off‑target receptors ranging from 267 nM (EP₂) to >25,400 nM (EP₁, FP, IP, TP) [1]. The fold‑selectivity relative to hDP (Ki = 0.9 nM) is approximately 300‑fold for EP₂, ~4100‑fold for EP₃, ~10,000‑fold for EP₄, and >25,400‑fold for EP₁, FP, IP, and TP [1].

EP3 & EP4 Selectivity

Head-to-head

EP3 ~4,144-fold; EP4 >10,000-fold

EP3/EP4 off-target minimized; supports DP pathway study interpretation

EP3/EP4 engagement may confound fibrosis/vascular models

Evidence Dimension	Ki values at human prostanoid receptors and fold‑selectivity over hDP
Target Compound Data	hDP Ki = 0.9 nM; EP₂ Ki = 267 nM; EP₃ Ki = 3730 nM; EP₄ Ki = 9280 nM; EP₁, FP, IP, TP Ki > 25,400 nM
Comparator Or Baseline	PGD₂ (endogenous ligand) shows significantly broader prostanoid receptor activation (data not directly measured in same study; class‑level inference based on known promiscuity of PGD₂)
Quantified Difference	Fold‑selectivity: hDP vs EP₂ ≈ 300; vs EP₃ ≈ 4,100; vs EP₄ ≈ 10,000; vs EP₁, FP, IP, TP > 25,400
Conditions	Membrane binding assays using cloned human prostanoid receptors expressed in HEK293(EBNA) or COS‑7 cells

Why This Matters

This quantitative selectivity profile is a primary differentiator for experimental design. It allows investigators to attribute observed cellular or in vivo effects specifically to DP receptor activation, minimizing confounding signals from other prostanoid pathways—a level of confidence unattainable with PGD₂ or less selective DP agonists.

• [1] Wright DH, Metters KM, Abramovitz M, Ford-Hutchinson AW. Characterization of the recombinant human prostanoid DP receptor and identification of L-644,698, a novel selective DP agonist. Br J Pharmacol. 1998 Apr;123(7):1317-24. View Source

cAMP Functional Agonist Activity

In LS174T human colonic adenocarcinoma cells, L-644698 potently stimulated mucin secretion with an EC₅₀ < 50 nM [1]. Crucially, the DP‑selective antagonist BW A868C completely blocked L‑644698‑induced secretion, whereas it had no effect on PGE₂‑mediated secretion, confirming that L‑644698 acts exclusively through the DP receptor in this physiologically relevant functional assay [1]. In contrast, PGE₂ stimulated secretion via EP receptors and was insensitive to BW A868C, highlighting the risk of off‑target effects when using less selective agonists [1].

cAMP Agonist Activity

Head-to-head

EC50 = 0.5 nM (full agonist; comparable to PGD2 0.5 nM)

Supports cAMP signaling assay interpretation

HEK293-hDP cells, cAMP accumulation

Evidence Dimension	Functional mucin secretion in LS174T cells
Target Compound Data	L-644698 EC₅₀ < 50 nM; secretion blocked by BW A868C
Comparator Or Baseline	PGE₂ EC₅₀ = 162 nM (cAMP); PGE₂‑mediated secretion not blocked by BW A868C
Quantified Difference	L-644698‑induced secretion is DP‑dependent (BW A868C‑sensitive); PGE₂‑induced secretion is DP‑independent (BW A868C‑insensitive)
Conditions	LS174T human colonic adenocarcinoma cells; mucin secretion measured by [³H]-glucosamine incorporation

Why This Matters

This evidence confirms that L‑644698 retains its exquisite DP selectivity not only in recombinant binding assays but also in a complex cellular system that expresses multiple prostanoid receptor subtypes. For researchers investigating DP‑mediated epithelial biology, this translates into cleaner, more interpretable data with reduced risk of confounding EP receptor activation.

• [1] Wright DH, Ford-Hutchinson AW, Chadee K, Metters KM. The human prostanoid DP receptor stimulates mucin secretion in LS174T cells. Br J Pharmacol. 2000 Dec;131(8):1537-45. View Source

Lack of Activity at CRTH2: L-644698 Discriminates Between the Two PGD₂ Receptors

PGD₂ signals through two distinct receptors: DP and CRTH2 (chemoattractant receptor‑homologous molecule expressed on Th2 cells). In radioligand binding studies using recombinant human CRTH2, L‑644698 showed no measurable affinity, indicating complete inactivity at this receptor [1]. This contrasts sharply with PGD₂, which binds CRTH2 with high affinity (Kd = 2.5 nM) [1]. The DP‑selective agonist BW245C was similarly inactive at CRTH2, establishing L‑644698 as a tool capable of cleanly isolating DP‑mediated responses from CRTH2‑mediated effects [1].

Evidence Dimension	Binding affinity at recombinant human CRTH2
Target Compound Data	No measurable binding (inactive)
Comparator Or Baseline	PGD₂ Kd = 2.5 nM (high‑affinity site)
Quantified Difference	L-644698 shows complete discrimination (>1000‑fold) between DP and CRTH2; PGD₂ activates both receptors
Conditions	HEK293(EBNA) cells expressing recombinant hCRTH2; radioligand [³H]-PGD₂

Why This Matters

For experiments where the DP/CRTH2 receptor dichotomy is under investigation—such as in allergic inflammation, eosinophil biology, or Th2‑mediated diseases—L‑644698 provides an essential, well‑validated means of selectively activating the DP arm without triggering CRTH2‑dependent pathways.

• [1] Sawyer N, Cauchon E, Chateauneuf A, Cruz RP, Nicholson DW, Metters KM, O'Neill GP, Gervais FG. Molecular pharmacology of the human prostaglandin D2 receptor, CRTH2. Br J Pharmacol. 2002 Nov;137(8):1163-72. View Source

Comparative Functional Potency in LS174T Cells: L-644698 Matches PGD₂ and BW245C in cAMP Accumulation

In LS174T cells, which endogenously express hDP, L‑644698 stimulated cAMP accumulation with an EC₅₀ in the range of 45–90 nM, similar to the potencies observed for PGD₂ (EC₅₀ = 45–90 nM) and BW245C (EC₅₀ = 45–90 nM) [1]. The rank order of potency for cAMP generation (PGD₂ ≈ BW245C ≈ L‑644698) was consistent with their known DP receptor affinities, further validating L‑644698 as a functional DP agonist in a native cellular context [1].

Evidence Dimension	EC₅₀ for cAMP accumulation in LS174T cells
Target Compound Data	EC₅₀ ≈ 45–90 nM
Comparator Or Baseline	PGD₂ (EC₅₀ ≈ 45–90 nM); BW245C (EC₅₀ ≈ 45–90 nM)
Quantified Difference	Potencies of L-644698, PGD₂, and BW245C are indistinguishable within the reported range
Conditions	LS174T human colonic adenocarcinoma cells; cAMP measured by radioimmunoassay

Why This Matters

This dataset demonstrates that L‑644698's functional potency is maintained in a cell line that expresses the DP receptor at physiological levels, not just in recombinant overexpression systems. This supports its use in more translationally relevant cellular models of DP biology.

• [1] Wright DH, Ford-Hutchinson AW, Chadee K, Metters KM. The human prostanoid DP receptor stimulates mucin secretion in LS174T cells. Br J Pharmacol. 2000 Dec;131(8):1537-45. View Source

L-644698 Application Scenarios

Ischemia & Neuroinflammation

Because L‑644698 selectively activates DP but has no activity at CRTH2 [1][2], it is the preferred tool for experiments that require unambiguous attribution of PGD₂ effects to the DP receptor. This is particularly critical in studies of eosinophil, basophil, or Th2‑cell function, where both DP and CRTH2 are co‑expressed and may mediate opposing or synergistic effects. The compound enables clean, interpretable dose–response relationships in cAMP assays, chemotaxis assays, and cytokine release studies without the confounding influence of simultaneous CRTH2 activation.

Asthma & Allergic Inflammation

L‑644698's sub‑nanomolar affinity (Ki = 0.9 nM) and full agonist efficacy (EC₅₀ = 0.5 nM) at recombinant hDP [3] make it an ideal positive control for validating new DP receptor expression systems, screening assays, and receptor occupancy studies. Its established potency in native cells such as LS174T [4] further qualifies it as a reference agonist for calibrating functional responses in cells endogenously expressing the DP receptor, ensuring assay reproducibility across different laboratories and experimental platforms.

Cardiovascular & Platelet Studies

Given its confirmed DP‑dependent stimulation of mucin secretion in colonic epithelial cells [4], L‑644698 is the agonist of choice for studies examining DP‑mediated regulation of epithelial barrier function, mucus production, and ion transport. The availability of a selective antagonist (BW A868C) that fully reverses L‑644698‑induced effects provides a robust experimental framework for definitively establishing DP receptor involvement in these physiological processes, which cannot be reliably achieved with the more promiscuous endogenous ligand PGD₂.

Screening and Profiling of Novel DP Receptor Modulators

As one of the best‑characterized, highly selective DP agonists [3], L‑644698 serves as a benchmark reference compound in high‑throughput screening campaigns and structure–activity relationship (SAR) studies aimed at identifying novel DP receptor agonists, antagonists, or allosteric modulators. Its well‑documented selectivity window over EP₁–₄, FP, IP, and TP receptors (>300‑ to >25,400‑fold) [3] provides a clear baseline against which the selectivity of new chemical entities can be quantitatively assessed, facilitating the prioritization of leads with genuine DP‑specific pharmacology.

Application

Selection Property

Validation Focus

Ischemia-reperfusion model studies

DP1-selectivity over EP receptors

DP1-mediated neuroinflammation endpoint monitoring

Allergic airway inflammation research

DP1-selective activation without EP2/CRTH2 crosstalk

Bronchial and immune cell endpoint interpretation

Thrombosis and platelet studies

EP3 off-target elimination

Platelet aggregation endpoint evaluation

• [1] Sawyer N, Cauchon E, Chateauneuf A, Cruz RP, Nicholson DW, Metters KM, O'Neill GP, Gervais FG. Molecular pharmacology of the human prostaglandin D2 receptor, CRTH2. Br J Pharmacol. 2002 Nov;137(8):1163-72. View Source
• [2] Wright DH, Metters KM, Abramovitz M, Ford-Hutchinson AW. Characterization of the recombinant human prostanoid DP receptor and identification of L-644,698, a novel selective DP agonist. Br J Pharmacol. 1998 Apr;123(7):1317-24. View Source
• [3] Wright DH, Metters KM, Abramovitz M, Ford-Hutchinson AW. Characterization of the recombinant human prostanoid DP receptor and identification of L-644,698, a novel selective DP agonist. Br J Pharmacol. 1998 Apr;123(7):1317-24. View Source
• [4] Wright DH, Ford-Hutchinson AW, Chadee K, Metters KM. The human prostanoid DP receptor stimulates mucin secretion in LS174T cells. Br J Pharmacol. 2000 Dec;131(8):1537-45. View Source